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Compound of Interest

Compound Name: Compstatin

Cat. No.: B549462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Compstatin is a cyclic 13-residue peptide that acts as a potent inhibitor of the complement

system, a critical component of the innate immune system.[1][2] It specifically targets

complement component C3, preventing its cleavage and thereby halting the amplification of the

complement cascade.[1][3][4] This targeted inhibition makes Compstatin and its analogs

promising therapeutic agents for a variety of inflammatory and autoimmune diseases. Proper

reconstitution and preparation of Compstatin stock solutions are crucial for obtaining accurate

and reproducible experimental results. These application notes provide detailed protocols for

the solubilization, storage, and handling of Compstatin.

Quantitative Data Summary
The following tables summarize key quantitative data for Compstatin and its analogs,

compiled from various sources.

Table 1: Physicochemical and Potency Data for Compstatin
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Parameter Value Species Specificity Reference

Molecular Weight ~1550.77 g/mol
Human and non-

human primates
[2]

Sequence

Ile-Cys-Val-Val-Gln-

Asp-Trp-Gly-His-His-

Arg-Cys-Thr-NH2

(Disulfide bridge:

Cys2-Cys12)

N/A [2]

IC50 (Classical

Pathway)
12-63 μM Human [1][2]

IC50 (Alternative

Pathway)
12 μM Human [2]

Binding Affinity (KD) to

C3
60-130 nM Human [5]

Table 2: Solubility of Compstatin and Analogs
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Compound
Solubility in
Aqueous Buffer
(pH 7.4)

Notes Reference

Compstatin (Parent) 4.5 mg/mL Apparent solubility. [6][7]

W4A9 Analog 3.2 mg/mL Apparent solubility. [6][7]

meW4A9 Analog 1.9 mg/mL

Shows a propensity to

aggregate in aqueous

environments.

[6][7]

Cp40 Analog 0.8 mg/mL

Poor solubility at

physiological pH

despite high water

solubility.

[8]

mPEG(3k)-Cp40 >137 mg/mL

PEGylation

significantly improves

solubility.

[8]

Compstatin (General)
Up to 100 mg/mL in

H₂O

Requires sonication

for dissolution.
[2]

Table 3: Recommended Storage Conditions for Compstatin Stock Solutions
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Storage
Temperature

Shelf Life Notes Reference

-80°C 6 months

Recommended for

long-term storage.

Aliquot to avoid

freeze-thaw cycles.

[2]

-20°C 1 month

Suitable for short-term

storage. Aliquot to

avoid freeze-thaw

cycles.

[2]

Lyophilized Powder

(-80°C)
2 years

Store sealed and

protected from

moisture and light.

[2]

Lyophilized Powder

(-20°C)
1 year

Store sealed and

protected from

moisture and light.

[2]

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Compstatin to
a High-Concentration Stock Solution
This protocol describes the steps to reconstitute lyophilized Compstatin powder to a desired

stock concentration.

Materials:

Lyophilized Compstatin

Sterile, nuclease-free water or aqueous buffer (e.g., PBS)

Low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile, low-retention tips
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Vortex mixer

Ultrasonic water bath (optional, but recommended for high concentrations)

Sterile 0.22 µm syringe filter (optional, for sterile applications)

Procedure:

Pre-equilibration: Before opening, allow the vial of lyophilized Compstatin to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation from forming inside

the vial.

Calculation of Solvent Volume: Determine the volume of solvent required to achieve the

desired stock concentration. Use the following formula:

Volume (μL) = (Mass of Peptide (mg) / (Desired Concentration (mM) * Molecular Weight (

g/mol ))) * 1,000,000

Example: To prepare a 10 mM stock solution from 1 mg of Compstatin (MW = 1550.77

g/mol ):

Volume (μL) = (1 mg / (10 mM * 1550.77 g/mol )) * 1,000,000 ≈ 64.5 μL

Solvent Addition: Carefully add the calculated volume of sterile water or buffer to the vial.

Dissolution: Gently vortex the vial for 10-20 seconds to dissolve the peptide. For higher

concentrations (e.g., >10 mg/mL), sonication in an ultrasonic water bath for 5-10 minutes

may be necessary to achieve complete dissolution.[2] Visually inspect the solution to ensure

no particulates are present.

Sterile Filtration (Optional): For cell-based assays or in vivo studies, it is recommended to

sterilize the stock solution by passing it through a 0.22 µm syringe filter into a sterile, low-

protein binding tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in low-

protein binding tubes. This minimizes the number of freeze-thaw cycles, which can degrade
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the peptide. Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for

short-term storage (up to 1 month).[2]

Protocol 2: Preparation of Working Solutions from Stock
This protocol outlines the dilution of the high-concentration stock solution to a final working

concentration for use in experiments.

Materials:

Compstatin stock solution

Appropriate assay buffer (e.g., cell culture medium, physiological buffer)

Sterile, low-protein binding tubes and pipette tips

Procedure:

Thawing: Thaw a single aliquot of the Compstatin stock solution at room temperature or on

ice.

Dilution Calculation: Calculate the volume of stock solution needed to prepare the desired

final concentration and volume of the working solution using the formula: M1V1 = M2V2.

V1 = (M2 * V2) / M1

Where:

M1 = Concentration of the stock solution

V1 = Volume of the stock solution to be added

M2 = Desired final concentration of the working solution

V2 = Final volume of the working solution

Example: To prepare 1 mL of a 50 µM working solution from a 10 mM stock:

V1 (μL) = (50 µM * 1000 µL) / 10,000 µM = 5 µL
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Preparation: Add the appropriate volume of assay buffer to a sterile tube. Then, add the

calculated volume of the Compstatin stock solution to the buffer.

Mixing: Gently mix the working solution by pipetting up and down or by brief vortexing. Avoid

vigorous shaking to prevent denaturation.

Use: Use the freshly prepared working solution immediately in your assay. Do not store

diluted working solutions for extended periods.

Visualizations
Compstatin's Mechanism of Action

Complement Activation Pathways

Classical

C3 Convertase

activate

Lectin activate

Alternative

activate
C3

C3a
(Anaphylatoxin)

generates

C3b
(Opsonin)

generates

cleaves

Compstatin binds to and inhibits cleavage
Downstream Effector Functions

(e.g., MAC formation)

Click to download full resolution via product page

Caption: Mechanism of Compstatin as a C3 complement inhibitor.

Experimental Workflow for Compstatin Stock Solution
Preparation
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Caption: Workflow for reconstituting and storing Compstatin stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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